Cas no 807628-69-9 (Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-)

Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- structure
807628-69-9 structure
Product Name:Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
CAS No:807628-69-9
MF:C12H13NO3
MW:219.236523389816
CID:715011
PubChem ID:11287440
Update Time:2025-04-19

Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
    • Benzonitrile, 3-formyl-4,6-dimethoxy-2,5-dimethyl- (9CI)
    • 807628-69-9
    • 3-Formyl-4,6-dimethoxy-2,5-dimethylbenzonitrile
    • Inchi: 1S/C12H13NO3/c1-7-9(5-13)11(15-3)8(2)12(16-4)10(7)6-14/h6H,1-4H3
    • InChI Key: XHAWUDHCKWXZMW-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=C(C)C(C#N)=C(C=1C)OC

Computed Properties

  • Exact Mass: 219.08954328g/mol
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3Ų
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